Cas no 2228311-22-4 (2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile)

• Product Name: 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile
• CAS No: 2228311-22-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5993432
• PubChem ID: 165858115
• Update Time: 2025-10-29

2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1814011
• 2-{[1-(methylamino)cyclopropyl]methyl}benzonitrile
• 2228311-22-4
• 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile

• Inchi： 1S/C12H14N2/c1-14-12(6-7-12)8-10-4-2-3-5-11(10)9-13/h2-5,14H,6-8H2,1H3
• InChI Key： MUDPGFNPRZGVBD-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=CC=CC=2C#N)CC1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.8Ų

Additional information on 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile

Professional Introduction to 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile (CAS No. 2228311-22-4)

2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228311-22-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex structural framework, which includes a benzonitrile moiety linked to a cyclopropyl group substituted with a methylamino group. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The< strong>benzonitrile moiety is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets in multiple ways. The presence of the benzonitrile group in 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile suggests potential applications in the development of novel compounds with enhanced binding affinity and selectivity. This is particularly relevant in the context of targeting diseases that involve specific enzymatic or receptor interactions.

Furthermore, the< strong>cyclopropyl group is another key structural feature that contributes to the unique chemical and pharmacological properties of this compound. Cyclopropyl-substituted molecules have been shown to exhibit interesting biological activities, often due to the rigid conformation imposed by the three-membered ring. This rigidity can enhance binding interactions by restricting rotational freedom and optimizing the orientation of key functional groups relative to the target site.

The< strong>methylamino substituent on the cyclopropyl ring adds another layer of complexity to the molecule, potentially influencing both its solubility and reactivity. Methylamino groups are commonly found in biologically active compounds and can serve as hydrogen bond donors or acceptors, which is crucial for achieving optimal pharmacokinetic profiles. In 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile, this group may play a critical role in modulating the compound's interaction with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage complex molecular architectures to achieve higher efficacy and reduced side effects. The unique combination of structural elements in 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile positions it as a valuable scaffold for medicinal chemists exploring new drug candidates. Specifically, researchers have been investigating its potential applications in treating various inflammatory and neurological disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer. By targeting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile could offer a new approach to modulating these pathways without the unwanted side effects associated with traditional anti-inflammatory drugs.

Additionally, preliminary studies have suggested that this compound may have neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal dysfunction and death. The ability of 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile to interact with specific neural receptors or enzymes could provide a foundation for developing treatments that slow disease progression or even reverse some of the pathological changes observed in affected patients.

The< strong>CAS No. 2228311-22-4 provides a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized numbering system is essential for maintaining consistency in research papers, patents, and regulatory filings. As such, 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile represents not only a chemically interesting molecule but also a well-documented entity ready for further investigation.

In conclusion, 2-{[1-(Methylamino)cyclopropyl]methyl}benzonitrile (CAS No. 2228311-22-4) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups—specifically the benzonitrile moiety, cyclopropyl ring, and methylamino substituent—makes it an attractive candidate for developing novel therapeutic agents targeting inflammatory and neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.